Cas no 4945-54-4 (4-IODOMETHYL-PIPERIDINE)

• Product Name: 4-IODOMETHYL-PIPERIDINE
• CAS No: 4945-54-4
• MF: C₆H₁₂IN
• MW: 225.070653915405
• CID: 822220
• Update Time: 2026-04-29

4-IODOMETHYL-PIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 4-IODOMETHYL-PIPERIDINE
• 4-(iodomethyl)piperidine
• 4-Iodomethylpiperidine
• AK-53136
• AM100873
• HT943
• SureCN5275447

Computed Properties

• Exact Mass: 225.00106

Experimental Properties

• Density: 1.580
• Boiling Point: 233 ºC
• Flash Point: 95 ºC
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-IODOMETHYL-PIPERIDINE

Recent Advances in the Application of 4-Iodomethyl-Piperidine (CAS: 4945-54-4) in Chemical Biology and Pharmaceutical Research

4-Iodomethyl-piperidine (CAS: 4945-54-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and chemical biology. This compound, characterized by its piperidine core and reactive iodomethyl group, serves as a key building block for the synthesis of various pharmacologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

One of the most notable advancements involves the use of 4-iodomethyl-piperidine as a precursor in the synthesis of novel dopamine receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for D2-like receptors, suggesting potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia. The researchers employed a combination of computational modeling and in vitro assays to optimize the structural features of these derivatives, highlighting the critical role of the iodomethyl group in receptor binding.

In addition to its applications in CNS drug development, 4-iodomethyl-piperidine has been investigated as a key intermediate in the synthesis of protease inhibitors. A recent patent application (WO2023056321) describes its use in the production of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The iodomethyl moiety facilitates the formation of irreversible bonds with the catalytic cysteine residue of Mpro, leading to potent antiviral activity. This approach represents a promising strategy for developing broad-spectrum antiviral agents.

The compound's reactivity has also been exploited in chemical biology for protein labeling applications. A 2024 study in ACS Chemical Biology reported a novel methodology for site-specific protein modification using 4-iodomethyl-piperidine derivatives. By incorporating these compounds into engineered unnatural amino acids, researchers achieved selective labeling of target proteins in live cells, enabling advanced imaging and proteomic studies. This technique offers significant advantages over traditional labeling methods in terms of specificity and minimal perturbation of protein function.

From a synthetic chemistry perspective, recent work has focused on developing more efficient and sustainable routes to produce 4-iodomethyl-piperidine. A green chemistry approach published in Organic Process Research & Development (2023) describes a catalytic process that reduces the use of hazardous reagents while maintaining high yield and purity. This advancement addresses important environmental and safety concerns associated with the traditional synthesis of halogenated piperidine derivatives.

Looking forward, the unique properties of 4-iodomethyl-piperidine continue to inspire innovative applications across multiple domains of chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent methodological improvements in its production and application, positions this compound as a valuable tool for future drug discovery and biological research endeavors. Ongoing studies are exploring its potential in targeted drug delivery systems and as a scaffold for developing novel radiopharmaceuticals, further expanding its utility in biomedical applications.